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Compound of Interest

3-(2-Chlorophenyl)pyrrolidine
Compound Name:
hydrochloride

Cat. No.: B1388264

An In-Depth Technical Guide to 3-(2-Chlorophenyl)pyrrolidine Hydrochloride

Introduction

3-(2-Chlorophenyl)pyrrolidine hydrochloride is a specialized chemical compound of
significant interest to the scientific community, particularly those in pharmaceutical and
medicinal chemistry. The core of this molecule is the pyrrolidine ring, a five-membered
nitrogen-containing heterocycle that is a ubiquitous scaffold in a vast array of natural products,
alkaloids, and synthetic drugs.[1][2] The pyrrolidine structure provides a three-dimensional
framework that is rich in sp3-hybridized carbons, a feature increasingly sought after in modern
drug design to improve clinical success rates by "escaping flatland" chemistry.

The strategic placement of a 2-chlorophenyl group at the third position of the pyrrolidine ring
introduces specific steric and electronic properties. This substitution pattern makes the
compound a valuable and versatile building block for creating complex molecules with potential
therapeutic effects, especially in the realm of neuroscience.[3] This technical guide provides a
comprehensive overview of the molecular structure, physicochemical properties, synthesis, and
key applications of 3-(2-Chlorophenyl)pyrrolidine hydrochloride for professionals in
research and drug development.

Section 1: Molecular Profile and Physicochemical
Properties
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A thorough understanding of a compound's fundamental characteristics is the bedrock of its
effective application in research and synthesis. This section details the molecular structure and
key physical and chemical data for 3-(2-Chlorophenyl)pyrrolidine hydrochloride.

Molecular Structure

The compound consists of a central pyrrolidine ring. A phenyl group, substituted with a chlorine
atom at the ortho-position (position 2), is attached to the carbon at position 3 of the pyrrolidine
ring. The molecule is supplied as a hydrochloride salt, where the pyrrolidine nitrogen is
protonated and associated with a chloride ion. This salt form typically enhances stability and
improves handling characteristics, such as solubility in aqueous media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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